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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, properties,
synthesis, and thermal decomposition of copper(ll) oxalate hemihydrate. The information is
curated for researchers, scientists, and professionals in drug development who may utilize this
compound in various applications, including as a catalyst or as a precursor for copper-based
materials.

Chemical Formula and Identification

Copper(ll) oxalate hemihydrate is an inorganic compound and a salt of copper and oxalic acid.
It is a coordination polymer that is practically insoluble in water.[1]

The most commonly accepted chemical formula for copper(ll) oxalate hemihydrate is
CuC204:0.5H20.[2][3] However, it is sometimes represented as a dimer with the formula
CaHsCu2010.[4][5]

Table 1: Chemical Identifiers for Copper(ll) Oxalate Hemihydrate
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Identifier Value
IUPAC Name copper;oxalate;hydrate

5893-66-3 (hemihydrate)[4][5], 55671-32-4
CAS Number

(hemihydrate)[1]

Molecular Formula

CuC204-0.5H20[2][3]

InChl Key

NNZNHNMQOYUANB-UHFFFAOYSA-N[4]

Physicochemical Properties

Copper(ll) oxalate hemihydrate presents as a blue or bluish-white powder or crystalline solid.[1]

[6][7] Its solubility and density have been reported with some variability in the literature.

Table 2: Physical and Chemical Properties of Copper(ll) Oxalate Hemihydrate

Property Value
Molecular Weight 160.57 g/mol [3][8]

Blue to bluish-white powder/crystalline solid[1]
Appearance

[6]7]

Solubility in Water

Highly insoluble[1][6][8]

Solubility in other solvents

Soluble in ammonium hydroxide (NH4OH)[9][10]

Density

6.57 g/cm3 (anhydrous form)[1], 3.43 g/mL[11],
>1 g/cm3 at 20°C[8]

Experimental Protocols

Synthesis of Copper(ll) Oxalate Hemihydrate

A common method for the synthesis of copper(ll) oxalate is through a precipitation reaction.[12]

The following protocol is a generalized procedure based on literature methods.[1][12]

Materials:
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Copper(ll) sulfate pentahydrate (CuSOa-5H20)

Potassium oxalate monohydrate (K2C204:-H20)

Deionized water

Ethanol

Procedure:
e Prepare Reactant Solutions:

o Prepare a solution of copper(ll) sulfate pentahydrate by dissolving a specific molar amount
in deionized water.

o Prepare a solution of potassium oxalate monohydrate with a 2:1 molar ratio to the
copper(ll) sulfate in deionized water.

e Reaction:
o Gently heat both solutions to approximately 60°C.

o Slowly add the copper(ll) sulfate solution to the potassium oxalate solution while stirring
continuously. A blue precipitate of copper(ll) oxalate will form.

¢ Isolation and Purification:

o

Cool the mixture in an ice bath to ensure complete precipitation.

[¢]

Collect the blue crystals by vacuum filtration using a sintered glass crucible.

[¢]

Wash the precipitate with small portions of ice-cold deionized water to remove any soluble
impurities.

[¢]

Subsequently, wash the product with ethanol.
e Drying:

o Air-dry the resulting copper(ll) oxalate hemihydrate product.
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Thermal Analysis

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are crucial for
understanding the thermal decomposition of copper(ll) oxalate hemihydrate.

General TGA/DSC Procedure:

Sample Preparation: Accurately weigh a small amount of the copper(ll) oxalate hemihydrate
sample (typically 3-10 mg) into an appropriate TGA/DSC pan (e.g., aluminum or platinum).

Instrument Setup:
o Place the sample pan and a reference pan (usually an empty pan) into the instrument.

o Purge the furnace with the desired atmosphere (e.g., nitrogen for an inert atmosphere or
air for an oxidative atmosphere) at a constant flow rate.

Thermal Program:

o Heat the sample from ambient temperature to a final temperature (e.g., 500°C) at a
controlled heating rate (e.g., 10°C/min).

Data Analysis:

o For TGA, analyze the resulting mass loss as a function of temperature to identify
decomposition steps.

o For DSC, analyze the heat flow to determine the enthalpy changes (endothermic or
exothermic peaks) associated with decomposition events.

Thermal Decomposition Pathways

The thermal decomposition of copper(ll) oxalate hemihydrate is highly dependent on the
surrounding atmosphere.[13][14] In an inert atmosphere, it primarily decomposes to metallic
copper, while in an oxidizing atmosphere, the final product is copper(ll) oxide.[12][13][15] The
initial step in the decomposition is the loss of water of hydration.[16]
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Thermal Decomposition of Copper(ll) Oxalate Hemihydrate

CuC204:0.5H20(s)
150-265°C
-0.5H20
CuC20a4(s)
~295°C ~215°C
(Inert Atmosphere, e.g., Ar| N2) (Oxidizing Atmosphere, e.g., Air)

Cu(s) + 2C02(g) Cuz0(s) + CO(g) + CO2(g)

~345°C
Oxidizing Atmosphere, e.g., Air)

CuO(s) + CO(g) + CO2(g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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